Butyl hexanoate

Catalog No.
S576290
CAS No.
626-82-4
M.F
C10H20O2
M. Wt
172.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Butyl hexanoate

CAS Number

626-82-4

Product Name

Butyl hexanoate

IUPAC Name

butyl hexanoate

Molecular Formula

C10H20O2

Molecular Weight

172.26 g/mol

InChI

InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3

InChI Key

RPRPDTXKGSIXMD-UHFFFAOYSA-N

SMILES

CCCCCC(=O)OCCCC

Synonyms

butyl caproate, butyl caprylate

Canonical SMILES

CCCCCC(=O)OCCCC

Butyl hexanoate, also known as butyl caproate, is an organic compound classified as a fatty acid ester. Its chemical formula is C10H20O2C_{10}H_{20}O_{2}. This compound is formed through the condensation reaction of hexanoic acid (caproic acid) and butan-1-ol. Butyl hexanoate is characterized by its fruity odor and is commonly found in various natural sources, including fruits and fermented products .

Antimicrobial and Antifungal Properties

Studies suggest that butyl hexanoate exhibits potential antimicrobial and antifungal properties. Research has shown its ability to inhibit the growth of various bacterial strains, including probiotic bacteria like Lactobacillus and Bifidobacterium []. Additionally, studies have demonstrated its antifungal activity against certain fungal species, indicating its potential use as a fungicide [].

Enzyme Inhibition

Butyl hexanoate has been shown to inhibit the activity of specific enzymes involved in various biological processes. Research suggests its ability to inhibit polymerase chain reaction (PCR), a crucial technique in molecular biology for DNA amplification []. This property could potentially be explored in developing novel strategies for manipulating gene expression.

Insect Attractant

Butyl hexanoate plays a role in chemical communication in the insect world. Studies have identified its function as an attractant for specific insect species like the apple maggot fly and the codling moth [, ]. This knowledge can be valuable for developing environmentally friendly pest control methods using lures and traps baited with butyl hexanoate.

Typical of esters:

  • Esterification: The primary reaction involves the formation of butyl hexanoate from hexanoic acid and butan-1-ol, often catalyzed by an acid catalyst:
    Hexanoic Acid+Butan 1 olButyl Hexanoate+Water\text{Hexanoic Acid}+\text{Butan 1 ol}\rightarrow \text{Butyl Hexanoate}+\text{Water}
  • Hydrolysis: In the presence of water and an acid or base, butyl hexanoate can revert to its constituent alcohol and acid:
    Butyl Hexanoate+WaterHexanoic Acid+Butan 1 ol\text{Butyl Hexanoate}+\text{Water}\rightleftharpoons \text{Hexanoic Acid}+\text{Butan 1 ol}
  • Transesterification: Butyl hexanoate can react with other alcohols to form different esters:
    Butyl Hexanoate+AlcoholNew Ester+Butan 1 ol\text{Butyl Hexanoate}+\text{Alcohol}\rightleftharpoons \text{New Ester}+\text{Butan 1 ol}

These reactions are significant in both industrial applications and biological processes .

Butyl hexanoate exhibits various biological activities, primarily related to its role as a flavoring agent and fragrance in food products. It is metabolized in the body through lipid metabolism pathways and has been linked to cellular signaling processes. Additionally, it may have antimicrobial properties, contributing to the preservation of food products .

Several methods are employed for synthesizing butyl hexanoate:

  • Conventional Esterification: This method involves heating hexanoic acid with butan-1-ol in the presence of an acid catalyst, typically sulfuric acid.
  • Enzymatic Synthesis: Using lipases as biocatalysts allows for more selective and mild reaction conditions. This method is particularly advantageous for producing high-purity esters .
  • Reactive Extraction: Recent studies have explored using deep eutectic solvents to enhance the efficiency of the synthesis process, allowing for better separation and purification of butyl hexanoate .

Butyl hexanoate has diverse applications across various industries:

  • Flavoring Agent: It is widely used in food products for its fruity flavor profile.
  • Fragrance: Employed in perfumes and cosmetics due to its pleasant scent.
  • Solvent: Utilized in coatings and adhesives as a solvent due to its volatility and low toxicity.
  • Chemical Intermediate: Serves as a precursor in the synthesis of other chemicals and esters.

Research on butyl hexanoate's interactions primarily focuses on its sensory properties and metabolic pathways. Studies indicate that it can influence flavor perception when used in food formulations. Additionally, its interactions with other compounds during lipid metabolism have been investigated, highlighting its role in cellular processes .

Several compounds are structurally similar to butyl hexanoate, including:

Compound NameChemical FormulaKey Characteristics
Ethyl hexanoateC8H16O2C_{8}H_{16}O_{2}A shorter-chain ester with a similar fruity aroma, used as a flavoring agent.
Propyl hexanoateC9H18O2C_{9}H_{18}O_{2}Slightly larger than butyl hexanoate; also used in food applications.
Octyl hexanoateC12H24O2C_{12}H_{24}O_{2}A longer-chain ester; exhibits different physical properties and applications.

Uniqueness of Butyl Hexanoate

Butyl hexanoate stands out due to its specific balance between volatility and odor profile, making it particularly suitable for use in food flavoring and fragrance applications. Its synthesis methods also allow for versatility in production, especially through enzymatic routes that can yield high-purity products with fewer byproducts compared to traditional chemical methods .

Physical Description

Liquid
colourless liquid with a pineapple odou

XLogP3

3.3

Boiling Point

208.0 °C

Density

d204 0.86
0.8623

Melting Point

-64.3 °C
Fp -68.4 °
-68.4°C

UNII

EBK588Q27T

Other CAS

626-82-4

Wikipedia

Butyl hexanoate

Use Classification

Food additives -> Flavoring Agents
Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index
Fatty Acyls [FA] -> Fatty esters [FA07] -> Wax monoesters [FA0701]

General Manufacturing Information

Hexanoic acid, butyl ester: ACTIVE

Dates

Modify: 2023-08-15

Explore Compound Types